2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C15H13N3O2S/c16-15-18-14(20)12(21-15)8-13(19)17-11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12H,8H2,(H,17,19)(H2,16,18,20)
• InChI Key: WLGMGPYSKBUOBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CC3C(=O)N=C(S3)N
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(naphthalen-1-yl)acetamide is a synthetic compound that has gained interest in scientific research due to its potential applications in various fields. This compound is commonly referred to as "ITA" and has been synthesized using different methods. ITA has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Scientific Research Applications

Anti-Parkinson's Activity

2-(2-Imino-4-oxo-1,3-thiazolidin-5-yl)-N-(naphthalen-1-yl)acetamide derivatives have demonstrated potential in anti-Parkinson's activity. A study synthesized various thiazolidinone derivatives, revealing significant anti-Parkinsonian effects in a 6-OHDA lesioned rat model, indicating their relevance in clinical Parkinsonism treatment (Gomathy, Antony, Elango, Singh, & Gowramma, 2012).

Antihyperglycemic Activity

These compounds have also been investigated for their antihyperglycemic properties. One study synthesized thiazolidinone derivatives and evaluated their blood sugar-lowering ability in rats, showing promising results in both normal and alloxan-induced diabetic models (Imran, Yar, & Khan, 2009).

Synthesis of Multifunctionalized Derivatives

The synthesis of multifunctionalized 2-iminothiazolidin-4-ones and their 2-arylimino derivatives has been explored. These compounds were prepared through an efficient multi-step procedure, demonstrating the versatility and potential for diverse biological applications (Le Corre et al., 2016).

Antifibrotic and Anticancer Properties

The amino(imino)thiazolidinone derivatives have shown promising antifibrotic and anticancer activities. Some compounds exhibited high antifibrotic levels comparable to Pirfenidone and did not scavenge superoxide radicals, suggesting their potential in treating fibrosis and cancer (Kaminskyy et al., 2016).

Antibacterial Agents

These derivatives have been synthesized and evaluated as potential antibacterial agents. Several compounds showed moderate to good activity against both gram-positive and gram-negative bacteria, indicating their potential in antibacterial drug development (Desai et al., 2008).

Anti-HIV Activity

Some naphthalene derivatives of these compounds have been synthesized and demonstrated inhibitory activity against HIV-1 and HIV-2, suggesting their potential as antiviral agents (Hamad et al., 2010).

Fungicidal Activity

These compounds have been tested for antifungal activity against agricultural fungi, with some derivatives exhibiting higher fungicidal effects, indicating their potential in agricultural applications (Liu, Lieberzeit, & Anthonsen, 2000).